Cas no 2171941-90-3 (2-(trimethylsilyl)-1,3-thiazole-4-sulfonyl chloride)

• Product Name: 2-(trimethylsilyl)-1,3-thiazole-4-sulfonyl chloride
• CAS No: 2171941-90-3
• MF: C₆H₁₀ClNO₂S₂Si
• MW: 255.817598819733
• CID: 6040304
• PubChem ID: 165597776
• Update Time: 2025-05-23

2-(trimethylsilyl)-1,3-thiazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(trimethylsilyl)-1,3-thiazole-4-sulfonyl chloride
• 2171941-90-3
• EN300-1652860

• Inchi： 1S/C6H10ClNO2S2Si/c1-13(2,3)6-8-5(4-11-6)12(7,9)10/h4H,1-3H3
• InChI Key： FMTOXJIRKMKLRM-UHFFFAOYSA-N
• SMILES： ClS(C1=CSC(=N1)[Si](C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 254.9610751g/mol
• Monoisotopic Mass: 254.9610751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-(trimethylsilyl)-1,3-thiazole-4-sulfonyl chloride

2-(Trimethylsilyl)-1,3-thiazole-4-sulfonyl Chloride: A Comprehensive Overview

The compound 2-(trimethylsilyl)-1,3-thiazole-4-sulfonyl chloride (CAS No. 2171941-90-3) is a highly specialized chemical entity with significant applications in various fields of organic synthesis and materials science. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of sulfonamides, sulfonates, and other sulfur-containing compounds. The presence of the trimethylsilyl (TMS) group introduces unique electronic and steric properties to the molecule, making it a valuable tool in modern chemical research.

Recent studies have highlighted the importance of 2-(trimethylsilyl)-1,3-thiazole-4-sulfonyl chloride in the development of advanced materials. For instance, researchers have explored its role in the synthesis of novel polymers with enhanced thermal stability and mechanical properties. The thiazole ring system, combined with the sulfonyl chloride functionality, provides a versatile platform for designing materials with tailored functionalities. Moreover, the TMS group has been shown to enhance the reactivity of the sulfonyl chloride moiety under specific reaction conditions, enabling selective transformations in complex molecular systems.

In the field of medicinal chemistry, 2-(trimethylsilyl)-1,3-thiazole-4-sulfonyl chloride has been utilized as a key intermediate in the synthesis of bioactive compounds. Its ability to undergo nucleophilic substitution reactions makes it an ideal precursor for constructing sulfonamide-based drugs. Recent advancements in asymmetric synthesis have further expanded its utility, allowing for the preparation of enantiomerically pure derivatives with potential applications in treating various diseases.

The synthesis of 2-(trimethylsilyl)-1,3-thiazole-4-sulfonyl chloride involves a multi-step process that combines principles from organometallic chemistry and sulfur chemistry. The introduction of the TMS group is typically achieved through silylation reactions using trimethylsilyl chloride or other silylation agents. The thiazole ring system is then functionalized with a sulfonyl chloride group via oxidative sulfonation or other related methods. These steps require precise control over reaction conditions to ensure high yields and product purity.

From an environmental perspective, the handling and disposal of 2-(trimethylsilyl)-1,3-thiazole-4-sulfonyl chloride must adhere to established safety protocols. While it is not classified as a hazardous material under standard conditions, proper precautions should be taken to minimize exposure and prevent contamination. Researchers are encouraged to consult Material Safety Data Sheets (MSDS) for detailed information on handling procedures.

In conclusion, 2-(trimethylsilyl)-1,3-thiazole-4-sulfonyl chloride (CAS No. 2171941-90-3) is a versatile compound with wide-ranging applications in organic synthesis and materials science. Its unique combination of functional groups makes it an invaluable tool for advancing chemical research and development. As new applications continue to emerge, this compound will undoubtedly play a pivotal role in shaping future innovations across various industries.